Cas no 1536352-63-2 (3-(quinolin-6-yl)butan-1-amine)

• Product Name: 3-(quinolin-6-yl)butan-1-amine
• CAS No: 1536352-63-2
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6022626
• PubChem ID: 81223703
• Update Time: 2025-07-14

3-(quinolin-6-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-6-yl)butan-1-amine
• 1536352-63-2
• AKOS019795077
• EN300-1834292

• Inchi： 1S/C13H16N2/c1-10(6-7-14)11-4-5-13-12(9-11)3-2-8-15-13/h2-5,8-10H,6-7,14H2,1H3
• InChI Key： STTFOOBKXRYFMS-UHFFFAOYSA-N
• SMILES： NCCC(C)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(quinolin-6-yl)butan-1-amine

Introduction to 3-(quinolin-6-yl)butan-1-amine (CAS No. 1536352-63-2)

3-(quinolin-6-yl)butan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a quinoline moiety with a butan-1-amine substituent. This molecular architecture has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound, identified by its Chemical Abstracts Service (CAS) number 1536352-63-2, represents a promising scaffold for developing novel therapeutic agents.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of a butan-1-amine group at the 6-position of the quinoline ring introduces additional functionalization possibilities, enabling further derivatization and optimization for enhanced biological efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of 3-(quinolin-6-yl)butan-1-amine as a lead compound for various therapeutic targets. The combination of the quinoline scaffold with the amine group creates a versatile platform for modulating enzyme activity and receptor binding. This has led to several innovative approaches in the development of small-molecule inhibitors for diseases such as cancer, inflammation, and neurodegenerative disorders.

In the context of oncology research, 3-(quinolin-6-yl)butan-1-amine has been explored as a potential inhibitor of kinases and other enzymes involved in tumor progression. Studies have demonstrated that quinoline derivatives can interfere with key signaling pathways that drive cell proliferation and survival. The butan-1-amine moiety enhances solubility and bioavailability, making it an attractive candidate for further preclinical development.

The compound’s structural features also make it suitable for targeting neurological disorders. Quinoline-based molecules have shown promise in modulating neurotransmitter systems, which could be beneficial in treating conditions such as Alzheimer’s disease and Parkinson’s disease. The amine group provides a site for further chemical modification to improve binding affinity and selectivity against specific neural receptors.

Furthermore, 3-(quinolin-6-yl)butan-1-amine has been investigated for its anti-inflammatory properties. Chronic inflammation is implicated in various diseases, including cardiovascular disorders and autoimmune conditions. By targeting inflammatory pathways, this compound may offer therapeutic benefits through modulating cytokine production and immune cell function.

The synthesis of 3-(quinolin-6-yl)butan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex quinoline ring system efficiently. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure.

Pharmacokinetic studies have been conducted to evaluate the metabolic stability and distribution profile of 3-(quinolin-6-yl)butan-1-amine in vivo. Understanding these parameters is crucial for optimizing drug delivery systems and predicting clinical efficacy. Preliminary results suggest that the compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate metabolic clearance.

The development of 3-(quinolin-6-ytl)butan-l-amlna aligns with current trends in medicinal chemistry towards designing hybrid molecules that combine multiple pharmacophoric elements. This approach often leads to compounds with enhanced potency and reduced side effects compared to single-target inhibitors. The quinoline-butan-l-amlna structure exemplifies this strategy by integrating two distinct biological moieties into a single molecule.

Future research directions include exploring derivative compounds of 3-(quinolin-l 6-ytl)butan-l-amlna to identify more potent analogs with improved pharmacological profiles. Techniques such as high-throughput screening (HTS) and structure-based drug design will be instrumental in identifying new lead compounds for therapeutic intervention.

In conclusion,3-(quinolin-l 6-ytl)butan-l-amlna (CAS No. 1536352 63 2 ) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued investigation into its biological activity and synthetic optimization will likely yield valuable insights into its potential as a drug candidate.